Cas no 87830-59-9 (Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-)

Adenosine, 5'-deoxy-5'-(di-2-propenylamino)- structure
87830-59-9 structure
Product Name:Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-
CAS No:87830-59-9
MF:C16H22N6O3
MW:346.384282588959
CID:651882
PubChem ID:71412029
Update Time:2025-04-19

Adenosine, 5'-deoxy-5'-(di-2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-
    • (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-[[bis(prop-2-enyl)amino]methyl]oxolane-3,4-diol
    • DTXSID90831603
    • 87830-59-9
    • (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-((diallylamino)methyl)tetrahydrofuran-3,4-diol
    • 5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine
    • Inchi: 1S/C16H22N6O3/c1-3-5-21(6-4-2)7-10-12(23)13(24)16(25-10)22-9-20-11-14(17)18-8-19-15(11)22/h3-4,8-10,12-13,16,23-24H,1-2,5-7H2,(H2,17,18,19)/t10-,12-,13-,16-/m1/s1
    • InChI Key: XPDOFYNLWCCBSS-XNIJJKJLSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CN(CC=C)CC=C)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 346.17533859g/mol
  • Monoisotopic Mass: 346.17533859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 123Ų
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